Cas no 2207-03-6 (trans-1,3-Dimethylcyclohexane)

• Product name: trans-1,3-Dimethylcyclohexane
• CAS No: 2207-03-6
• MF: C₈H₁₆
• MW: 112.212642669678
• MDL: MFCD00064953
• CID: 258294
• PubChem ID: 87567627

trans-1,3-Dimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1,3-dimethyl-, (1R,3R)-rel-
• trans-1,3-Dimethylcyclohexane
• 1,3-Dimethyl-cyclohexan
• 1,3-dimethyl-cyclohexane
• 1,3-Dimethylcyclohexane,trans
• 1,3-dimetylcyclohexane
• 1,3-perfluorodimethylcyclohexane
• Cyclohexane,1,3-dimethyl
• cyclohexane,1,3-dimethyl-,trans
• trans-1,3-Dimethylcyclohexane1000µg
• trans-Hexahydro-m-xylene
• MFCD00064953
• 1,3-DIMETHYLCYCLOHEXANE (TRANS)
• (1R, 3R)-1, 3-dimethylcyclohexane
• (+/-)-trans-1,3-Dimethylcyclohexane
• cyclohexane, 1,3-dimethyl-, (1R,3R)-
• Cyclohexane, 1,3-dimethyl-, trans-
• 1,trans-3-Dimethylcyclohexane
• UNII-D42IS7P1KA
• NSC 74161
• (1R,3R)-1,3-dimethylcyclohexane
• D1054
• NSC-74161
• CYCLOHEXANE, 1,3-DIMETHYL-, (1R,3R)-REL-
• Cyclohexane, trans-1,3-dimethyl-
• 2207-03-6
• 1,3-dimethyl(trans)-cyclohexane
• 1,3-Dimethylcyclohexane, trans-
• D42IS7P1KA
• DTXSID70858737
• 1,3-Dimethylcyclohexane, trans
• SGVUHPSBDNVHKL-HTQZYQBOSA-N

• MDL： MFCD00064953
• Inchi： InChI=1S/C8H16/c1-7-4-3-5-8(2)6-7/h7-8H,3-6H2,1-2H3/t7-,8-/m0/s1
• InChI Key： SGVUHPSBDNVHKL-YUMQZZPRSA-N
• SMILES： C[C@H]1CCC[C@H](C)C1

Computed Properties

• Exact Mass: 112.12500
• Monoisotopic Mass: 112.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 58.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.78
• Melting Point: -90.09°C
• Boiling Point: 124°C(lit.)
• Flash Point: 7 °C
• Refractive Index: n20/D 1.4305(lit.)
• PSA: 0.00000
• LogP: 2.83260
• Solubility: Not determined

trans-1,3-Dimethylcyclohexane Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2263
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：3.1
• Hazard Level：3.1
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• HazardClass：3.1
• PackingGroup：II
• Packing Group：II

trans-1,3-Dimethylcyclohexane Customs Data

• HS CODE：2902199090
• Customs Data：

  China Customs Code:

  2902199090

  Overview:

  2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on trans-1,3-Dimethylcyclohexane

Research Brief on trans-1,3-Dimethylcyclohexane (CAS: 2207-03-6) in Chemical Biology and Pharmaceutical Applications

trans-1,3-Dimethylcyclohexane (CAS: 2207-03-6) is a cycloalkane derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique stereochemistry and structural properties, has been explored for its role in drug design, material science, and as a building block in synthetic chemistry. The latest research highlights its utility in enhancing drug delivery systems, improving pharmacokinetic properties, and serving as a scaffold for novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of trans-1,3-Dimethylcyclohexane derivatives to improve their bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the trans-1,3-Dimethylcyclohexane scaffold could significantly enhance binding affinity to specific protein targets, such as G-protein-coupled receptors (GPCRs). This finding opens new avenues for the development of small-molecule therapeutics with improved efficacy and reduced off-target effects.

In addition to its pharmaceutical applications, trans-1,3-Dimethylcyclohexane has been investigated for its role in material science. Researchers have utilized its rigid cyclohexane ring structure to design novel polymers with enhanced thermal stability and mechanical properties. A recent study in Advanced Materials showcased the use of trans-1,3-Dimethylcyclohexane-based monomers in the synthesis of high-performance polymers, which could be used in biomedical devices and drug delivery systems.

The compound's stereochemistry also plays a critical role in its biological activity. A 2022 study in Chemical Biology & Drug Design revealed that the trans-configuration of the methyl groups in trans-1,3-Dimethylcyclohexane is essential for its interaction with lipid bilayers, making it a promising candidate for membrane-targeted drug delivery systems. This research underscores the importance of stereochemical considerations in the design of bioactive molecules.

Despite these advancements, challenges remain in the large-scale synthesis and purification of trans-1,3-Dimethylcyclohexane derivatives. Recent efforts have focused on developing more efficient catalytic methods to produce these compounds with high enantiomeric purity. A 2023 publication in Organic Process Research & Development highlighted a novel catalytic system that achieved >99% enantiomeric excess for trans-1,3-Dimethylcyclohexane derivatives, paving the way for their broader application in pharmaceutical manufacturing.

In conclusion, trans-1,3-Dimethylcyclohexane (CAS: 2207-03-6) represents a versatile and promising compound in the fields of chemical biology and pharmaceuticals. Its unique structural and stereochemical properties make it an invaluable tool for drug design, material science, and synthetic chemistry. Ongoing research continues to uncover new applications and improve synthetic methodologies, ensuring its relevance in future scientific and industrial endeavors.